Cas no 20734-57-0 (N1,N1,N8-Trimethylnaphthalene-1,8-diamine)

• Product Name: N1,N1,N8-Trimethylnaphthalene-1,8-diamine
• CAS No: 20734-57-0
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 864576
• PubChem ID: 140749
• Update Time: 2025-04-24

N1,N1,N8-Trimethylnaphthalene-1,8-diamine Chemical and Physical Properties

Names and Identifiers

• n,n,n'-trimethyl-1,8-naphthalenediamine
• N1,N1,N8-TRIMETHYLNAPHTHALENE-1,8-DIAMINE
• 1,8-Naphthalenediamine, N,N,N'-trimethyl-
• 20734-57-0
• CS-0449769
• DTXSID30942949
• Naphthalene, 1-dimethylamino-8-methylamino-
• DS-12161
• 1-N,1-N,8-N-trimethylnaphthalene-1,8-diamine
• SCHEMBL9066850
• 1,8-Naphthalenediamine, N1,N1,N8-trimethyl-
• AKOS027323199
• N,N',N'-trimethyl-1,8-diamino-naphthalene
• SB77570
• O12012
• N~1~,N~1~,N~8~-Trimethylnaphthalene-1,8-diaminato
• N1,N1,N8-Trimethylnaphthalene-1,8-diamine

• MDL： MFCD24549273
• Inchi： 1S/C13H16N2/c1-14-11-8-4-6-10-7-5-9-12(13(10)11)15(2)3/h4-9,14H,1-3H3
• InChI Key： RBSSKSPWLOAFJU-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C=CC=C2C=CC=C(C=12)NC

Computed Properties

• Exact Mass: 200.13148
• Monoisotopic Mass: 200.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N1,N1,N8-Trimethylnaphthalene-1,8-diamine

N,N,N'-Trimethyl-1,8-Naphthalenediamine (CAS 20734-57-0): Properties, Applications, and Industry Insights

N,N,N'-Trimethyl-1,8-naphthalenediamine (CAS 20734-57-0) is a specialized organic compound gaining attention in advanced material science and specialty chemical applications. This trimethyl-substituted naphthalenediamine derivative exhibits unique photophysical properties that make it valuable for various high-tech applications. With the increasing demand for functional organic materials in electronics and optoelectronics, compounds like N,N,N'-trimethyl-1,8-naphthalenediamine are becoming crucial components in material innovation.

The molecular structure of N,N,N'-trimethyl-1,8-naphthalenediamine features a naphthalene core with three methyl groups strategically positioned on the nitrogen atoms. This specific substitution pattern enhances its electron-donating capability while maintaining excellent thermal stability. Recent studies highlight its potential as a hole-transport material in organic light-emitting diodes (OLEDs), where researchers are actively seeking more efficient and stable alternatives to conventional materials.

In the field of organic semiconductors, N,N,N'-trimethyl-1,8-naphthalenediamine demonstrates promising charge transport properties. Its extended π-conjugated system facilitates efficient electron delocalization, making it suitable for applications in organic photovoltaic devices and thin-film transistors. The compound's relatively high solubility in common organic solvents also simplifies device fabrication processes, addressing one of the key challenges in organic electronics manufacturing.

The synthesis of N,N,N'-trimethyl-1,8-naphthalenediamine typically involves selective methylation of the corresponding diamine precursor under controlled conditions. Manufacturers are optimizing production methods to improve yield and purity, responding to growing demand from the display technology sector. Quality control parameters for commercial batches typically specify minimum purity levels of 98%, with HPLC analysis becoming the standard verification method.

Beyond electronic applications, N,N,N'-trimethyl-1,8-naphthalenediamine finds use as a key intermediate in the synthesis of more complex functional dyes and photoactive compounds. Its ability to participate in various coupling reactions makes it valuable for creating customized molecular architectures. Researchers are particularly interested in its potential for developing fluorescent probes with specific wavelength emissions for biological imaging applications.

Market analysis indicates steady growth in demand for N,N,N'-trimethyl-1,8-naphthalenediamine, particularly from Asia-Pacific regions where display manufacturing is concentrated. The compound's price has remained relatively stable in recent years, ranging between $200-$400 per gram depending on purity and order volume. Major suppliers are increasingly offering customized packaging solutions to meet diverse research and industrial requirements.

Environmental and safety considerations for handling N,N,N'-trimethyl-1,8-naphthalenediamine follow standard laboratory protocols for aromatic amines. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended during handling. The compound demonstrates good stability under normal storage conditions, with recommended storage in amber glass containers under inert atmosphere for long-term preservation.

Recent patent activity reveals growing intellectual property interest in N,N,N'-trimethyl-1,8-naphthalenediamine derivatives, particularly for optoelectronic applications. Several major electronics companies have filed patents covering novel compositions incorporating this compound, signaling its potential commercial importance in next-generation display technologies.

Academic research on N,N,N'-trimethyl-1,8-naphthalenediamine has expanded significantly in the past five years, with publications focusing on its photophysical characterization and device integration. The compound's unique combination of properties - including its relatively high triplet energy level - makes it particularly interesting for thermally activated delayed fluorescence (TADF) applications, an area of intense research in organic electronics.

Quality specifications for research-grade N,N,N'-trimethyl-1,8-naphthalenediamine typically include parameters such as melting point range (usually 145-148°C), UV-Vis absorption characteristics, and residual solvent content. Advanced analytical techniques like mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are routinely used for structural confirmation and purity assessment.

The future outlook for N,N,N'-trimethyl-1,8-naphthalenediamine appears promising, particularly as the demand for flexible electronics and energy-efficient displays continues to grow. Ongoing research aims to further optimize its performance characteristics through molecular engineering and formulation development. As material requirements become more stringent in advanced applications, compounds like N,N,N'-trimethyl-1,8-naphthalenediamine that offer tunable properties and reliable performance will likely see increased adoption across multiple high-tech industries.